Cas no 1519929-58-8 (2-{5H,6H,7H-cyclopentabpyridin-7-yl}-2,2-difluoroacetic acid)
2-{5H,6H,7H-cyclopentabpyridin-7-yl}-2,2-difluoroacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5H,6H,7H-CYCLOPENTA[B]PYRIDIN-7-YL)-2,2-DIFLUOROACETICACID
- 1519929-58-8
- 2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}-2,2-difluoroacetic acid
- EN300-1138289
- 2-(5H,6H,7H-CYCLOPENTA[B]PYRIDIN-7-YL)-2,2-DIFLUOROACETIC ACID
- AKOS018298278
- 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-2,2-difluoroacetic acid
-
- Inchi: 1S/C10H9F2NO2/c11-10(12,9(14)15)7-4-3-6-2-1-5-13-8(6)7/h1-2,5,7H,3-4H2,(H,14,15)
- InChI Key: TYYIYWZXILBROO-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(C1C2C(=CC=CN=2)CC1)F
Computed Properties
- Exact Mass: 213.06013485g/mol
- Monoisotopic Mass: 213.06013485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 50.2Ų
2-{5H,6H,7H-cyclopentabpyridin-7-yl}-2,2-difluoroacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1138289-0.05g |
2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}-2,2-difluoroacetic acid |
1519929-58-8 | 95% | 0.05g |
$827.0 | 2023-10-26 | |
| Enamine | EN300-1138289-0.1g |
2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}-2,2-difluoroacetic acid |
1519929-58-8 | 95% | 0.1g |
$867.0 | 2023-10-26 | |
| Enamine | EN300-1138289-0.25g |
2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}-2,2-difluoroacetic acid |
1519929-58-8 | 95% | 0.25g |
$906.0 | 2023-10-26 | |
| Enamine | EN300-1138289-0.5g |
2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}-2,2-difluoroacetic acid |
1519929-58-8 | 95% | 0.5g |
$946.0 | 2023-10-26 | |
| Enamine | EN300-1138289-1.0g |
2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}-2,2-difluoroacetic acid |
1519929-58-8 | 1g |
$1256.0 | 2023-06-09 | ||
| Enamine | EN300-1138289-2.5g |
2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}-2,2-difluoroacetic acid |
1519929-58-8 | 95% | 2.5g |
$1931.0 | 2023-10-26 | |
| Enamine | EN300-1138289-5.0g |
2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}-2,2-difluoroacetic acid |
1519929-58-8 | 5g |
$3645.0 | 2023-06-09 | ||
| Enamine | EN300-1138289-10.0g |
2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}-2,2-difluoroacetic acid |
1519929-58-8 | 10g |
$5405.0 | 2023-06-09 | ||
| Enamine | EN300-1138289-1g |
2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}-2,2-difluoroacetic acid |
1519929-58-8 | 95% | 1g |
$986.0 | 2023-10-26 | |
| Enamine | EN300-1138289-5g |
2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}-2,2-difluoroacetic acid |
1519929-58-8 | 95% | 5g |
$2858.0 | 2023-10-26 |
2-{5H,6H,7H-cyclopentabpyridin-7-yl}-2,2-difluoroacetic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-2,2-difluoroacetic acid
Comprehensive Overview of 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-2,2-difluoroacetic acid (CAS No. 1519929-58-8)
The compound 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-2,2-difluoroacetic acid (CAS No. 1519929-58-8) is a fluorinated heterocyclic derivative gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopentabpyridine core and difluoroacetic acid moiety, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate enzyme activity and receptor binding.
In recent years, the demand for fluorinated compounds like 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-2,2-difluoroacetic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where such molecules play a pivotal role. The compound’s CAS No. 1519929-58-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis.
One of the key advantages of this compound lies in its structural versatility. The cyclopentabpyridine ring system offers a rigid framework for molecular docking studies, while the difluoroacetic acid group introduces electronic effects that can fine-tune reactivity. This dual functionality has sparked interest in its use for small-molecule inhibitors and ligand design, particularly in oncology and neurology research.
From a synthetic perspective, 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-2,2-difluoroacetic acid exemplifies modern green chemistry principles. Researchers are exploring catalytic methods to optimize its production, minimizing waste and energy consumption. Such efforts resonate with the global push toward sustainable chemistry, a topic frequently queried in AI-driven literature searches.
The compound’s physicochemical properties—such as solubility, logP, and pKa—are critical for its application in formulation development. These parameters are often analyzed using computational modeling tools, another hot topic in cheminformatics circles. Its fluorine atoms contribute to its lipophilicity, a feature leveraged in CNS drug design to enhance blood-brain barrier penetration.
In agrochemical contexts, derivatives of 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-2,2-difluoroacetic acid are investigated for their potential as plant growth regulators or pest control agents. The heterocyclic backbone provides a template for designing eco-friendly alternatives to traditional pesticides, addressing the rising demand for sustainable agriculture solutions.
Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques are essential for verifying its purity and structure, especially given the complexity of its polycyclic system. The data generated often feeds into structure-activity relationship (SAR) studies, a cornerstone of modern drug discovery pipelines.
As the scientific community continues to explore 1519929-58-8, its patent landscape is evolving. Recent filings highlight its utility in kinase inhibition and GPCR modulation, aligning with industry interest in personalized therapeutics. This trend underscores the compound’s potential to bridge gaps in orphan drug development and rare disease treatment.
In conclusion, 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-2,2-difluoroacetic acid represents a multifaceted tool for researchers. Its intersection with fluorine chemistry, heterocyclic synthesis, and biological applications positions it as a compound of enduring significance. With ongoing advancements in AI-assisted molecular design, its role in next-generation therapeutics is poised to expand further.
1519929-58-8 (2-{5H,6H,7H-cyclopentabpyridin-7-yl}-2,2-difluoroacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)